Cas no 146698-91-1 ((E/Z)-3-O-Methyl Entacapone)

• Product Name: (E/Z)-3-O-Methyl Entacapone
• CAS No: 146698-91-1
• MF: C₁₅H₁₇N₃O₅
• MW: 319.312583684921
• CID: 1062243
• Update Time: 2025-05-21

(E/Z)-3-O-Methyl Entacapone Chemical and Physical Properties

Names and Identifiers

• (Z)-2-cyano-N,N-diethyl-3-(4-hydroxy-3-methoxy-5-nitrophenyl)prop-2-enamide
• (E/Z)-3-O-Methyl Entacapone
• (E/Z)-Entacapone 3-Methyl Ether
• 2-Cyano-N,N-diethyl-3-(4-hydroxy-3-Methoxy-5-nitrophenyl)-2-propenaMide

• Inchi： 1S/C15H17N3O5/c1-4-17(5-2)15(20)11(9-16)6-10-7-12(18(21)22)14(19)13(8-10)23-3/h6-8,19H,4-5H2,1-3H3/b11-6-
• InChI Key： MAZRYCCTAIVEQP-WDZFZDKYSA-N
• SMILES： O(C)C1C(=C(C=C(C=1)/C=C(/C#N)\C(N(CC)CC)=O)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 319.11700

Experimental Properties

• PSA: 119.38000
• LogP: 2.60758

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives

Additional information on (E/Z)-3-O-Methyl Entacapone

Comprehensive Overview of (E/Z)-3-O-Methyl Entacapone (CAS No. 146698-91-1): Properties, Applications, and Research Insights

(E/Z)-3-O-Methyl Entacapone (CAS No. 146698-91-1) is a chemically modified derivative of entacapone, a well-known catechol-O-methyltransferase (COMT) inhibitor. This compound has garnered significant attention in pharmaceutical research due to its potential role in optimizing drug metabolism and enhancing therapeutic efficacy. The E/Z isomerism in its structure introduces unique physicochemical properties, making it a subject of interest for drug formulation scientists and medicinal chemists alike.

The compound's CAS registry number 146698-91-1 ensures precise identification in chemical databases, while its systematic name, 3-O-methyl entacapone, reflects its structural relationship to the parent molecule. Researchers frequently investigate its pharmacokinetic profile, particularly its blood-brain barrier permeability and metabolic stability, which are critical factors in central nervous system (CNS) drug development. Recent studies suggest potential applications in neurodegenerative disease management, aligning with growing public interest in Parkinson's disease treatments and cognitive enhancers.

From a synthetic chemistry perspective, (E/Z)-3-O-Methyl Entacapone presents interesting challenges in stereoselective synthesis and isomer separation. Advanced analytical techniques like HPLC-MS and NMR spectroscopy are essential for characterizing the isomeric ratio and purity of this compound. The pharmaceutical industry shows particular interest in developing isomer-specific formulations, as evidenced by numerous patent filings related to COMT inhibitor derivatives in recent years.

Current research trends focus on the compound's potential as a prodrug candidate or metabolite analog. Its modified methylation pattern may offer advantages in terms of oral bioavailability and duration of action compared to standard COMT inhibitors. These properties align with the pharmaceutical industry's growing emphasis on precision medicine and personalized therapeutics, particularly in neurology and psychiatry applications.

Quality control of CAS 146698-91-1 material requires stringent analytical validation protocols due to the compound's isomeric complexity. Regulatory guidelines for impurity profiling and isomeric content specification are critical considerations for its potential pharmaceutical use. The compound's stability under various storage conditions and formulation matrices represents another active area of investigation among pharmaceutical scientists.

Emerging applications in drug combination therapies have brought renewed attention to 3-O-methylated compounds like this derivative. Its potential to modulate levodopa pharmacokinetics makes it particularly relevant to current research on Parkinson's disease adjuvants. Furthermore, its structural features have inspired investigations into novel enzyme inhibitor designs targeting other methyltransferase enzymes beyond COMT.

The synthesis of (E/Z)-3-O-Methyl Entacapone typically involves selective methylation of the parent compound's phenolic hydroxyl group, followed by careful isomeric separation. Process chemists continue to optimize these procedures to improve yield and isomeric purity, with recent advancements employing green chemistry principles and catalytic methylation techniques. These developments respond to the pharmaceutical industry's increasing focus on sustainable synthesis methods.

From a drug discovery perspective, the compound serves as an important structural analog for understanding structure-activity relationships (SAR) among COMT inhibitors. Computational chemistry studies utilizing molecular docking and quantitative structure-activity relationship (QSAR) models frequently include this derivative to explore variations in enzyme binding affinity and inhibitory potency. Such research contributes valuable data for rational drug design approaches.

The growing interest in neuroprotective agents and disease-modifying therapies for neurodegenerative disorders has positioned 146698-91-1 as a compound of significant research value. Its potential to influence dopamine metabolism beyond standard COMT inhibition mechanisms opens new avenues for investigating alternative neurotransmitter modulation strategies. These aspects make it particularly relevant to current searches for next-generation neurological therapeutics.

In conclusion, (E/Z)-3-O-Methyl Entacapone represents a fascinating case study in medicinal chemistry optimization and pharmaceutical development. Its unique isomeric properties, combined with its relationship to established therapeutics, ensure continued research interest across multiple disciplines. As investigations progress, this compound may yield important insights for developing improved CNS-targeting medications and advancing our understanding of enzyme inhibition strategies in drug design.